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Introduction

Mancopper is a widely utilized contact fungicide, valued for its broad-spectrum efficacy against
a variety of fungal and bacterial diseases in agricultural applications. It is not a singular
chemical entity but rather a complex mixture of the manganese and copper salts of
ethylenebis(dithiocarbamate). This technical guide provides an in-depth overview of
Mancopper, including its chemical composition, mode of action, and relevant experimental
methodologies for its analysis.

Chemical Identity and Composition

Mancopper is chemically described as a mixed metal complex of ethylenebis(dithiocarbamate)
containing manganese and copper.[1] It is classified as a mixture, and its components include
Maneb (manganese ethylenebisdithiocarbamate) and Cupreb (copper
ethylenebisdithiocarbamate).[2][3]
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Identifier

Value Source

CAS Registry Number

53988-93-5 [4][5]

IUPAC Name

ethylenebis(dithiocarbamate)
mixed metal complex
[11[6]

containing c. 13.7%

manganese and c. 4% copper

Molecular Formula

C8H12CuMnN4S8 [7][8]

Synonyms

Dithane C-90, Carbamodithioic
acid, 1,2-ethanediylbis-, [21[7119]

copper-manganese complex

The structural basis of Mancopper is the ethylenebis(dithiocarbamate) ligand, which chelates

with manganese (Mn2*) and copper (Cuz*) ions.
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Caption: Chemical structure of the ethylenebis(dithiocarbamate) ligand and a simplified
representation of its coordination with manganese and copper ions in the Mancopper complex.

Mode of Action

Mancopper is a multi-site, contact fungicide, which means it acts on the surface of plants to
prevent fungal spore germination and penetration.[1][10] This multi-site activity is a key
advantage, as it significantly lowers the risk of fungi developing resistance.[11][12] The
fungicidal activity of dithiocarbamates like those in Mancopper is attributed to their ability to
chelate with metal cations and their metabolism to isothiocyanates. These isothiocyanates
react with and inactivate vital sulfhydryl (-SH) groups within fungal enzymes, disrupting cellular
respiration and other critical biochemical processes.[5][10][11]

The copper component of Mancopper also contributes to its fungicidal and bactericidal
properties. Copper ions can denature proteins and enzymes in pathogens they come into
contact with on the plant surface.[13][14] The combination of mancozeb and copper can
enhance efficacy, with the dithiocarbamate component potentially increasing the penetration of
copper into microbial cells.[1]
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Caption: Simplified signaling pathway illustrating the multi-site mode of action of Mancopper's
components on a fungal cell.

Experimental Protocols

The following provides a generalized workflow for the quantitative analysis of the metallic
components in Mancopper, based on established analytical chemistry principles.

Protocol: Determination of Manganese and Copper
Content
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This protocol outlines a method for determining the percentage of manganese and copper in a
Mancopper formulation using Flame Atomic Absorption Spectrometry (FAAS), a common
technique for elemental analysis.

1. Sample Preparation and Digestion:

e Accurately weigh a known amount of the Mancopper sample.

e Transfer the sample to a digestion vessel.

o Add a mixture of concentrated nitric acid (HNOs) and hydrochloric acid (HCI) (aqua regia).

o Digest the sample using a microwave-assisted digestion system to break down the organic
matrix and bring the metals into solution. This ensures all metal ions are available for
analysis.

2. Sample Dilution:

» After cooling, quantitatively transfer the digested sample to a volumetric flask.

 Dilute the sample to a known volume with deionized water.

o Further dilutions may be necessary to bring the concentration of manganese and copper
within the linear working range of the FAAS instrument.

3. FAAS Analysis:

o Prepare a series of standard solutions of known manganese and copper concentrations.

» Aspirate the standards and the prepared sample solutions into the flame of the AAS
instrument.

o Measure the absorbance of each solution at the specific wavelength for manganese and
copper.

o Construct a calibration curve by plotting the absorbance of the standards against their
concentrations.
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o Determine the concentration of manganese and copper in the sample solutions from the
calibration curve.

4. Calculation:

o Calculate the percentage of manganese and copper in the original Mancopper sample
based on the measured concentrations, dilution factors, and the initial sample weight.

Weigh Mancopper Microwave-Assisted Quantitative
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Spectrometry (FAAS)
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Caption: Experimental workflow for the determination of manganese and copper content in a
Mancopper sample.

: _ :

Parameter Value Reference

Manganese Content ~13.7% [1][6]

Copper Content ~4% [1][6]

FRAC Code M:03 (Mancozeb component) [1]
Conclusion

Mancopper remains a significant tool in disease management due to its broad-spectrum, multi-
site mode of action, which effectively controls a wide range of pathogens while mitigating the
development of resistance. Its chemical nature as a complex of ethylenebis(dithiocarbamate)
with manganese and copper underpins its fungicidal and bactericidal properties. The analytical
methods outlined provide a basis for the quality control and further research into this important
agricultural product. This technical guide serves as a foundational resource for professionals in
the fields of agricultural science, crop protection, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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